Cas no 329794-44-7 (N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride)

• Product Name: N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride
• CAS No: 329794-44-7
• MF: C₅H₁₃ClN₂O₂S
• MW: 200.686918973923
• MDL: MFCD19381997
• CID: 4644521
• Update Time: 2025-07-17

N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride
• N-(Pyrrolidin-3-yl)methanesulfonamide HCl

• MDL： MFCD19381997
• Inchi： 1S/C5H12N2O2S.ClH/c1-10(8,9)7-5-2-3-6-4-5;/h5-7H,2-4H2,1H3;1H
• InChI Key： XGRUMZMLFKHAFW-UHFFFAOYSA-N
• SMILES： N(C1CNCC1)S(=O)(=O)C.Cl

Additional information on N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride

N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride: A Comprehensive Overview

N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride (CAS No. 329794-44-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-pyrrolidinylmethanesulfonamide hydrochloride, is a derivative of methanesulfonamide and pyrrolidine, and it has garnered attention due to its potential therapeutic properties and its role in the development of novel drug candidates.

The chemical structure of N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride consists of a pyrrolidine ring attached to a methanesulfonamide group, with the entire molecule being protonated to form the hydrochloride salt. This unique structure confers the compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity and pharmaceutical applications.

Recent studies have highlighted the potential of N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play a critical role in mood regulation, cognitive function, and motor control, making N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride a promising candidate for the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. These findings suggest that N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride has been extensively studied to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride in various therapeutic indications. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients, with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical trials to further assess its therapeutic potential.

In conclusion, N-(pyrrolidin-3-yl)methanesulfonamide hydrochloride (CAS No. 329794-44-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical results make it an exciting candidate for the development of new treatments for neurological disorders, inflammatory diseases, and other conditions. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential.